Cas no 7478-02-6 (2-Phenazinecarbonitrile,8-amino-)
7478-02-6 structure
Product Name:2-Phenazinecarbonitrile,8-amino-
2-Phenazinecarbonitrile,8-amino- Chemical and Physical Properties
Names and Identifiers
-
- 2-Phenazinecarbonitrile,8-amino-
- AC1L82HS; 2-Amino-8-cyan-phenazin; 8-AMINO-2-PHENAZINECARBONITRILE; CTK5E0495; NSC402854; 2-Phenazinecarbonitrile,8-amino-; AG-G-97587; 8-amino-phenazine-2-carbonitrile;
- NSC402854
- NSC-402854
- 7478-02-6
- 8-aminophenazine-2-carbonitrile
- DTXSID30323037
- 8-amino-phenazine-2-carbonitrile
-
- Inchi: 1S/C13H8N4/c14-7-8-1-3-10-12(5-8)17-13-6-9(15)2-4-11(13)16-10/h1-6H,15H2
- InChI Key: HAJKSSXETOYKCH-UHFFFAOYSA-N
- SMILES: N1C2C=C(C#N)C=CC=2N=C2C=CC(=CC=12)N
Computed Properties
- Exact Mass: 220.07504
- Monoisotopic Mass: 220.075
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 334
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 75.6Ų
Experimental Properties
- Density: 1.4
- Boiling Point: 518°C at 760 mmHg
- Flash Point: 267.1°C
- Refractive Index: 1.774
- PSA: 75.59
- LogP: 2.81808
2-Phenazinecarbonitrile,8-amino- Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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